REACTION_CXSMILES
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[C:1]1([C:7]2[O:11][CH:10]=[N:9][C:8]=2[C:12]([OH:14])=O)[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.[NH:15]1[CH2:25][CH2:24][CH:18]([C:19]([O:21][CH2:22][CH3:23])=[O:20])[CH2:17][CH2:16]1.F[B-](F)(F)F.N1(OC(N(C)C)=[N+](C)C)C2C=CC=CC=2N=N1.C(N(C(C)C)CC)(C)C>CN(C)C=O>[C:1]1([C:7]2[O:11][CH:10]=[N:9][C:8]=2[C:12]([N:15]2[CH2:25][CH2:24][CH:18]([C:19]([O:21][CH2:22][CH3:23])=[O:20])[CH2:17][CH2:16]2)=[O:14])[CH:2]=[CH:3][CH:4]=[CH:5][CH:6]=1 |f:2.3|
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Name
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Quantity
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40 mg
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)C1=C(N=CO1)C(=O)O
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Name
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Quantity
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36.2 mg
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Type
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reactant
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Smiles
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N1CCC(C(=O)OCC)CC1
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Name
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Quantity
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86.2 mg
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Type
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reactant
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Smiles
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F[B-](F)(F)F.N1(N=NC2=C1C=CC=C2)OC(=[N+](C)C)N(C)C
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Name
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Quantity
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25.4 mg
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Type
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reactant
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Smiles
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C(C)(C)N(CC)C(C)C
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Name
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Quantity
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1 mL
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Type
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solvent
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Smiles
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CN(C=O)C
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Control Type
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AMBIENT
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Type
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CUSTOM
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Details
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stirred at room temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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CUSTOM
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Details
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Solvent was evaporated in vacuo
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Type
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FILTRATION
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Details
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filtered
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Type
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CUSTOM
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Details
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purified by preparative chromatography
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Type
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CUSTOM
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Details
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The combined fractions were partitioned between NaHCO3 (sat) and ethylacetate
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Type
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WASH
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Details
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The organic layer was washed with water
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Type
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CONCENTRATION
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Details
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concentrated in vacuo
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Name
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Type
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product
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Smiles
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C1(=CC=CC=C1)C1=C(N=CO1)C(=O)N1CCC(CC1)C(=O)OCC
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Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |